Cas no 630084-53-6 (2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine)

2-(4-Chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine is a structurally complex oxazole derivative featuring a chlorophenyl group, a tosyl moiety, and a morpholine-containing side chain. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or other biologically active molecules. Its sulfonyl and morpholine functionalities enhance solubility and bioavailability, while the oxazole core provides a rigid scaffold for targeted interactions. The chlorophenyl group may contribute to binding affinity in receptor-based applications. Suitable for research in medicinal chemistry, this compound offers versatility for further derivatization due to its reactive sites. Handling requires standard laboratory precautions for organic compounds.
2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine structure
630084-53-6 structure
Product Name:2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine
CAS No:630084-53-6
MF:C22H24ClN3O4S
MW:461.961663246155
CID:6187702
PubChem ID:1034344
Update Time:2025-08-05

2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • Z57363446
    • AF-399/42584651
    • F1790-0052
    • 2-(4-chlorophenyl)-N-(2-morpholinoethyl)-4-tosyloxazol-5-amine
    • N-{2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-1,3-oxazol-5-yl}-N-[2-(4-morpholinyl)ethyl]amine
    • 2-(4-CHLOROPHENYL)-4-(4-METHYLBENZENESULFONYL)-N-[2-(MORPHOLIN-4-YL)ETHYL]-1,3-OXAZOL-5-AMINE
    • 630084-53-6
    • 2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine
    • AKOS002326512
    • 2-(4-chlorophenyl)-4-(4-methylphenyl)sulfonyl-N-(2-morpholin-4-ylethyl)-1,3-oxazol-5-amine
    • Oprea1_366474
    • Inchi: 1S/C22H24ClN3O4S/c1-16-2-8-19(9-3-16)31(27,28)22-21(24-10-11-26-12-14-29-15-13-26)30-20(25-22)17-4-6-18(23)7-5-17/h2-9,24H,10-15H2,1H3
    • InChI Key: SFNXIBPXPJUHII-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(=C(NCCN2CCOCC2)O1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 461.1176051g/mol
  • Monoisotopic Mass: 461.1176051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 93Ų

2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1790-0052-2μmol
2-(4-chlorophenyl)-4-(4-methylbenzenesulfonyl)-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine
630084-53-6 90%+
2μmol
$57.0 2023-08-13
Life Chemicals
F1790-0052-1mg
2-(4-chlorophenyl)-4-(4-methylbenzenesulfonyl)-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine
630084-53-6 90%+
1mg
$54.0 2023-08-13
Life Chemicals
F1790-0052-2mg
2-(4-chlorophenyl)-4-(4-methylbenzenesulfonyl)-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine
630084-53-6 90%+
2mg
$59.0 2023-08-13
Life Chemicals
F1790-0052-3mg
2-(4-chlorophenyl)-4-(4-methylbenzenesulfonyl)-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine
630084-53-6 90%+
3mg
$63.0 2023-08-13

Additional information on 2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine

Compound CAS No. 630084-53-6: 2-(4-Chlorophenyl)-4-[(4-Methylphenyl)sulfonyl]-N-[2-(Morpholin-4-yl)ethyl]-1,3-Oxazol-5-Amine

The compound with CAS No. 630084-53-6, known as 2-(4-chlorophenyl)-4-[(4-methylphenyl)sulfonyl]-N-[2-(morpholin-4-yl)ethyl]-1,3-oxazol-5-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a 1,3-Oxazole ring system, a sulfonamide group, and a morpholine moiety. The presence of these functional groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The sulfonamide group is known for its ability to enhance bioavailability and stability in biological systems, making it a valuable component in drug design. Additionally, the morpholine moiety adds flexibility and hydrogen bonding capabilities, which are crucial for optimizing pharmacokinetic profiles. The 1,3-Oxazole ring system further enhances the molecule's ability to interact with biological targets, such as enzymes or receptors.

One of the most intriguing aspects of this compound is its potential application in the field of oncology. Researchers have demonstrated that this molecule exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. For instance, studies have shown that it effectively inhibits the activity of protein kinase C (PKC), a critical regulator of cell growth and apoptosis.

Beyond its therapeutic applications, this compound has also been explored for its role in materials science. The unique combination of functional groups in this molecule allows for the formation of self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent stability and can be used to create surfaces with tailored properties for applications such as sensors, catalysis, and drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the 1,3-Oxazole ring through cyclization reactions and the subsequent introduction of the sulfonamide and morpholine groups. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to confirm the molecular structure and purity of this compound. These techniques provide detailed insights into the spatial arrangement of atoms and functional groups within the molecule.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its efficacy as a therapeutic agent. Efforts are also being made to explore its potential as a building block for more complex molecules with diverse functionalities. The versatility of this compound makes it an invaluable tool for advancing both basic and applied chemical research.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD